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Compound of Interest

Compound Name: Celangulin XIX

cat. No.: B15135923

For Researchers, Scientists, and Drug Development Professionals

The search for effective and environmentally benign insecticides is a critical endeavor in
modern agriculture and public health. This guide provides a comparative environmental impact
assessment of Celangulin XIX, a botanical insecticide derived from Celastrus angulatus, and
neonicotinoids, a widely used class of synthetic insecticides. While neonicotinoids have come
under intense scrutiny for their environmental repercussions, the profile of newer compounds
like Celangulin XIX is still emerging. This document aims to synthesize the available
experimental data to offer an objective comparison, highlighting both what is known and where
significant data gaps exist.

Executive Summary

Neonicotinoids, despite their efficacy against a broad spectrum of pests, have been extensively
documented to have detrimental effects on a wide array of non-target organisms and to persist
in the environment. In contrast, Celangulin XIX, a member of the celangulin family of
compounds, is positioned as a potentially more environmentally friendly alternative. However, a
stark disparity in the volume of research exists. The environmental impact of neonicotinoids
has been the subject of thousands of studies, providing a robust dataset for risk assessment.
Conversely, publicly available data on the specific environmental impact of Celangulin XIX is
exceptionally scarce, necessitating a cautious approach and underscoring the urgent need for
further research. This guide presents the available data, emphasizing the known risks of
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neonicotinoids and the current, limited understanding of Celangulin XIX's environmental

profile.

Comparative Quantitative Data

The following tables summarize the available quantitative data on the toxicity and
environmental persistence of neonicotinoids and the limited data for celangulins. It is crucial to
note that the data for "Celangulin™ is not specific to Celangulin XIX and is derived from a study

on a non-target ant species.

Table 1: Acute Toxicity to Non-Target Organisms
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Compound Compound Non-Target . .
. Endpoint Toxicity Value
Class Example Organism
o ) ) Honeybee (Apis
Neonicotinoids Imidacloprid 48h Oral LDso 5-70 ng/bee[1]

mellifera)

Honeybee (Apis

48h Contact

Imidacloprid ) 24 ng/bee[1]
mellifera) LDso
Bobwhite Quail
Imidacloprid (Colinus 14d Oral LDso 152 mg/kg[1]
virginianus)
Eared Dove
Clothianidin (Zenaida Oral LDso 4248 mg/kg[2][3]
auriculata)
Eared Dove
Thiamethoxam (Zenaida Oral LDso 4366 mg/kg
auriculata)
Daphnia magna >400,000 pg/L
Imidacloprid (aquatic 48h ECso (practically non-
crustacean) toxic)
Daphnia magna >400,000 pg/L
Clothianidin (aquatic 48h ECso (practically non-
crustacean) toxic)
Aquatic
Thiamethoxam invertebrates Chronic NOEC Low ug/L range
(various)
Red Imported
) Celangulin Fire Ant 24h Contact
Celangulins N ] 0.046 ng/ant
(unspecified) (Solenopsis LDso
invicta)

LDso (Lethal Dose 50): The dose required to kill 50% of a test population. ECso (Effective
Concentration 50): The concentration that causes a defined effect in 50% of a test population
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(e.g., immobilization for Daphnia). NOEC (No Observed Effect Concentration): The highest
tested concentration at which no statistically significant effect is observed.

Table 2: Environmental Persistence

Compound Compound . .
Matrix Endpoint Value
Class Example
Neonicotinoids Imidacloprid Soll Half-life (DTso) 28 - 1250 days
Clothianidin Sail Half-life (DTso) 148 - 6931 days
Thiamethoxam Soll Half-life (DTso) 7 - 353 days
] ] Water ]
Imidacloprid ) Half-life (DTso) <3 hours
(Photolysis)
Celangulins Celangulin XIX - - No data available

DTso (Dissipation Time 50): The time required for 50% of the initial concentration of a
substance to dissipate.

Signaling Pathways and Mechanisms of Action

The differing modes of action of neonicotinoids and celangulins are fundamental to
understanding their selective toxicity and potential non-target effects.
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o
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Neonicotinoid Mechanism of Action

Neonicotinoids act as agonists of the nicotinic acetylcholine receptors (nAChRS) in the central
nervous system of insects. Their high affinity for insect nAChRs over vertebrate nAChRs is the
basis for their selective toxicity. By irreversibly binding to these receptors, they cause
continuous nerve stimulation, leading to paralysis and death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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